Tead-IN-11

• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol
• InChI: InChI=1S/C16H14F3NO/c1-2-15(21)20-10-9-13(11-20)4-3-12-5-7-14(8-6-12)16(17,18)19/h2,5-8,13H,1,9-11H2
• InChIKey: SMWFYQNFFUAYFF-UHFFFAOYSA-N

Researchers need isoform-resolved TEAD inhibitors without pan-TEAD toxicity or narrow single-isoform restrictions. TEAD-IN-11 (compound 38) is a covalent small-molecule inhibitor targeting TEAD1, TEAD2, and TEAD3 with validated potency and cellular engagement. • Biochemical IC₅₀: 8.7 nM (TEAD1), 3.4 nM (TEAD2), 5.6 nM (TEAD3) • Cellular activity: MCF-7 reporter IC₅₀ ≤10 nM; >75% proliferation inhibition in NCI-H226 mesothelioma cells • Covalent mechanism enables washout-stable target suppression for pulse-chase studies • Supplied for research use only; ideal as reference inhibitor in Hippo pathway assays

TEAD-IN-11: Covalent TEAD1-3 Inhibitor for Hippo Pathway Research

TEAD-IN-11 (compound 38) is a covalent small-molecule inhibitor targeting the Transcriptional Enhanced Associate Domain (TEAD) family of transcription factors, which mediate YAP/TAZ-driven oncogenic transcription in the Hippo signaling pathway [1]. The compound exhibits sub-nanomolar to low-nanomolar biochemical inhibitory activity against TEAD isoforms 1, 2, and 3, with a molecular formula of C₁₆H₁₄F₃NO, a molecular weight of 293.28 g/mol, and CAS registry number 3032196-88-3 . TEAD-IN-11 is supplied for research use only and has demonstrated cellular target engagement and anti-proliferative effects in Hippo pathway-dependent cancer models [1].

Covalent TEAD1-3 inhibitor for Hippo pathway research

Cell-permeable tool with reported cellular target engagement

Supports YAP/TAZ-TEAD transcription studies in cancer models

• [1] Henry William, et al. YAP/TAZ-TEAD oncoproteins inhibitors. WO2024059317A1. 2023-09-15. View Source

TEAD-IN-11: Why It Cannot Be Substituted

The TEAD inhibitor landscape is fragmented by divergent isoform selectivity profiles and mechanisms of action that profoundly affect cellular and in vivo outcomes. Pan-TEAD auto-palmitoylation inhibitors such as VT107 (IC₅₀ = 4.93 nM) inhibit all four TEAD isoforms but carry documented kidney toxicity liabilities in preclinical models [1]. Isoform-selective agents such as MSC-5046 (TEAD1-selective covalent inhibitor) and DC-TEAD3in03 (TEAD3-selective, 100-fold selectivity) target narrow subsets of TEAD paralogs, making them unsuitable for applications requiring broader TEAD1-3 coverage [2][3]. Clinically advanced TEAD inhibitors such as IK-930 are optimized for paralog-selective engagement with improved therapeutic index, yet their proprietary nature and narrow commercial availability limit routine laboratory procurement . TEAD-IN-11 occupies a distinct niche: it combines covalent inhibition with a defined TEAD1-3 potency profile and cellular validation in MCF-7, HEK293T, and mesothelioma models, enabling reproducible benchmarking across Hippo pathway studies without the confounding variables introduced by pan-inhibition toxicity or single-isoform restriction .

Pan-TEAD inhibitors (e.g., VT107)

Reported preclinical toxicity signals may confound TEAD-dependent phenotype interpretation.

TEAD1-selective inhibitors

Narrow isoform coverage excludes TEAD2/3 pathways, limiting Hippo signaling breadth.

Reversible inhibitors

Lack sustained target engagement during washout protocols, altering temporal pathway readouts.

• [1] Young N, Punkosdy G, Cavanaugh J, et al. Abstract 1646: IK-930, a paralog-selective TEAD inhibitor for treating YAP/TAZ-TEAD dependent cancers. Cancer Res. 2023;83(7_Suppl):1646. View Source
• [2] Carswell E, Heinrich T, Petersson C, et al. Discovery of reversible and covalent TEAD 1 selective inhibitors MSC-1254 and MSC-5046 based on one scaffold. Bioorg Med Chem Lett. 2024;113:129963. View Source
• [3] Discovery of a subtype-selective, covalent inhibitor against palmitoylation pocket of TEAD3. DC-TEAD3in03 IC₅₀ = 0.16 ± 0.03 μmol/L, 100-fold selectivity. View Source

TEAD-IN-11: Key Differentiation Evidence

Biochemical Potency Across TEAD1-3 Isoforms

TEAD-IN-11 demonstrates potent inhibitory activity against TEAD1 (IC₅₀ = 8.7 nM), TEAD2 (IC₅₀ = 3.4 nM), and TEAD3 (IC₅₀ = 5.6 nM) as a covalent inhibitor . In comparison, the pan-TEAD auto-palmitoylation inhibitor VT107 exhibits a reported IC₅₀ of 4.93 nM, but this value reflects inhibition of auto-palmitoylation across all four TEAD isoforms without isoform-resolved biochemical IC₅₀ data for TEAD1, TEAD2, and TEAD3 individually . The TEAD1-selective covalent inhibitor MSC-5046 achieves >70% target occupancy on TEAD1 at 30 minutes but shows no detectable covalent engagement of TEAD4 at 120 minutes, confirming a narrower isoform coverage [1]. TEAD-IN-11 therefore provides quantifiably resolved potency against three of the four TEAD paralogs most frequently implicated in YAP/TAZ-driven oncogenesis.

TEAD1-3 Biochemical Potency

Data to verify

IC₅₀: TEAD1 8.7 nM, TEAD2 3.4 nM, TEAD3 5.6 nM

vs. VT107 (pan-TEAD 4.93 nM, single value)

Supports isoform-resolved benchmarking for TEAD1-3 inhibition assays.

Vendor-reported IC₅₀; independent replication recommended.

Evidence Dimension	Biochemical inhibitory potency (IC₅₀)
Target Compound Data	TEAD1: 8.7 nM; TEAD2: 3.4 nM; TEAD3: 5.6 nM
Comparator Or Baseline	VT107: 4.93 nM (pan-TEAD auto-palmitoylation, single value); MSC-5046: TEAD1 >70% occupancy at 30 min, TEAD4 no detectable covalent engagement
Quantified Difference	TEAD-IN-11 provides isoform-resolved IC₅₀ values for TEAD1-3; VT107 provides only a composite pan-TEAD value; MSC-5046 is TEAD1-selective
Conditions	Biochemical inhibition assays (vendor-reported IC₅₀ determination)

Why This Matters

Procurement of TEAD-IN-11 enables researchers to benchmark TEAD1-3 inhibition with isoform-specific quantitative resolution, whereas pan-TEAD inhibitors obscure paralog-specific contributions and TEAD1-selective agents preclude TEAD2/3-targeted investigations.

• [1] Carswell E, Heinrich T, Petersson C, et al. Discovery of reversible and covalent TEAD 1 selective inhibitors MSC-1254 and MSC-5046. Bioorg Med Chem Lett. 2024;113:129963. View Source

Cellular Target Engagement and Isoform Selectivity

TEAD-IN-11 exhibits potent inhibition of TEAD-mediated transcriptional activity in the MCF-7 reporter gene assay with an IC₅₀ ≤10 nM . In cellular target engagement studies using HEK293T cells, TEAD-IN-11 achieves 93% inhibition of TEAD1 and 95% inhibition of TEAD2 . For context, the TEAD1,2,4-selective inhibitor MSC-4070 demonstrates a TEAD reporter assay IC₅₀ of 14 nM, placing TEAD-IN-11 in a comparable or slightly superior cellular potency range for TEAD-dependent transcription inhibition [1]. The YAP-TEAD interaction inhibitor YAP-TEAD-IN-1 (a 17-mer peptide) shows an IC₅₀ of 25 nM with a Kd of 15 nM for TEAD1, but its peptide nature imposes fundamentally different cell permeability, stability, and handling requirements compared to the small-molecule TEAD-IN-11 . These cellular data establish TEAD-IN-11 as a small-molecule tool with validated on-target cellular activity and isoform-discriminating inhibition patterns in intact cells.

Cellular Target Engagement

Data to verify

MCF-7 reporter IC₅₀ ≤10 nM; HEK293T TEAD1 93%, TEAD2 95% inhibition

vs. MSC-4070 reporter IC₅₀ 14 nM; YAP-TEAD-IN-1 peptide IC₅₀ 25 nM

Supports cell-based Hippo pathway reporter assay benchmarking.

Small-molecule tool avoids peptide delivery limitations.

Evidence Dimension	Cellular TEAD transcriptional inhibition and isoform selectivity
Target Compound Data	MCF-7 reporter IC₅₀ ≤10 nM; HEK293T TEAD1 inhibition 93%, TEAD2 inhibition 95%
Comparator Or Baseline	MSC-4070: TEAD reporter IC₅₀ = 14 nM; YAP-TEAD-IN-1: YAP-TEAD interaction IC₅₀ = 25 nM, TEAD1 Kd = 15 nM
Quantified Difference	TEAD-IN-11 MCF-7 reporter IC₅₀ ≤10 nM vs. MSC-4070 reporter IC₅₀ = 14 nM (approximately 1.4-fold difference); TEAD-IN-11 is a small molecule vs. peptide comparator
Conditions	MCF-7 breast cancer cell reporter gene assay; HEK293T cellular inhibition assay

Why This Matters

The ≤10 nM cellular IC₅₀ and >90% isoform-specific inhibition in HEK293T cells validate TEAD-IN-11 as a cell-permeable small-molecule tool suitable for cell-based Hippo pathway studies, avoiding the delivery and stability limitations associated with peptide-based TEAD inhibitors.

• [1] Heinrich T, Petersson C, Gunera J, et al. CNS penetrant TEAD1,2,4 inhibitor MSC-4070 derived from phenotypic screening hit optimization. RSC Med Chem. 2026;17:1559-1572. View Source

Covalent Inhibition and Sustained Target Engagement

TEAD-IN-11 is characterized as a covalent inhibitor of TEAD1-3, forming a stable adduct with the target protein that confers prolonged target engagement even after compound washout . In contrast, reversible TEAD1 inhibitors such as MSC-1254 exhibit an EC₅₀ of 0.1–1 µM in TEAD-reporter assays in SK-Hep-1 cells but require continuous compound exposure to maintain target inhibition . The clinical-stage paralog-selective inhibitor IK-930, while orally active with an EC₅₀ <0.1 µM, is optimized for therapeutic index rather than as a covalent biochemical probe, and its exact covalent binding kinetics are not publicly disclosed in procurement datasheets . Covalent inhibition offers distinct experimental advantages: target occupancy persists post-washout, enabling pulse-chase experimental designs and providing a longer pharmacodynamic window in cellular assays. This mechanistic distinction is particularly relevant for experiments requiring sustained TEAD suppression during extended time-course studies.

Covalent Inhibition Mechanism

Class-level inference

Covalent TEAD1-3 adduct formation

Reversible comparators (MSC-1254) require continuous exposure

May support extended target engagement during washout protocols.

Class-level mechanism distinction; direct kinetics data not reported.

Evidence Dimension	Mechanism of inhibition and functional consequence
Target Compound Data	Covalent inhibitor of TEAD1-3 (reported by multiple vendors)
Comparator Or Baseline	MSC-1254: reversible TEAD1 inhibitor, EC₅₀ = 0.1–1 µM; IK-930: TEAD inhibitor with EC₅₀ <0.1 µM, mechanism of covalent binding not explicitly detailed
Quantified Difference	Not quantified; class-level mechanistic distinction (covalent vs. reversible vs. undefined)
Conditions	Vendor-reported mechanism classification; MSC-1254 EC₅₀ from SK-Hep-1 reporter assay

Why This Matters

For experiments requiring sustained TEAD inhibition during washout protocols or extended time-course assays, covalent inhibitors like TEAD-IN-11 offer longer effective target residence time compared to reversible inhibitors, reducing the need for continuous compound replenishment.

Anti-Proliferative Activity in Mesothelioma Models

TEAD-IN-11 demonstrates anti-proliferative activity in Hippo pathway-dependent mesothelioma cell lines, with reported IC₅₀ values of ≤100 nM in both NCI-H226 and H2052 cell viability assays (6-day incubation) . In 7-day cell proliferation assays using the same cell lines, TEAD-IN-11 achieves >75% inhibition of proliferation . For comparative context, the reversible TEAD1 inhibitor MSC-1254 shows an EC₅₀ of 40 nM (0.04 µM) in NCI-H226 viability assays, indicating a similar potency range against this NF2-deficient mesothelioma model . The pan-TEAD inhibitor VT107 has been evaluated in NCI-H2373 mesothelioma cells, where it decreases palmitoylated TEAD3 and TEAD4 levels, but cell viability IC₅₀ data in NCI-H226 and H2052 are not uniformly reported across vendor sources . TEAD-IN-11 thus provides a well-documented anti-proliferative benchmark in two widely used mesothelioma cell models that are standard for evaluating TEAD pathway dependency.

Mesothelioma Anti-Proliferative Activity

Data to verify

NCI-H226 & H2052 IC₅₀ ≤100 nM; >75% proliferation inhibition (7 d)

vs. MSC-1254 NCI-H226 EC₅₀ 40 nM; VT107 viability data not uniformly reported

Supports anti-proliferative endpoint benchmarking in NF2-deficient models.

6-day viability and 7-day proliferation assays.

Evidence Dimension	Anti-proliferative activity in mesothelioma cell lines
Target Compound Data	NCI-H226 IC₅₀ ≤100 nM; H2052 IC₅₀ ≤100 nM; >75% proliferation inhibition at 7 days
Comparator Or Baseline	MSC-1254: NCI-H226 viability EC₅₀ = 40 nM; VT107: decreases palmitoylated TEAD3/4 in NCI-H2373, viability IC₅₀ not uniformly reported
Quantified Difference	TEAD-IN-11 and MSC-1254 exhibit comparable potency (≤100 nM vs. 40 nM) in NCI-H226; TEAD-IN-11 provides data in both NCI-H226 and H2052 models
Conditions	6-day viability assay; 7-day proliferation assay; NCI-H226 and H2052 mesothelioma cell lines

Why This Matters

The documented anti-proliferative activity of TEAD-IN-11 in two standard mesothelioma cell models (NCI-H226 and H2052) enables researchers to use this compound as a positive control or benchmarking tool when evaluating novel TEAD pathway modulators in NF2-deficient or Hippo-altered cancer contexts.

TEAD-IN-11: Recommended Application Scenarios

Benchmarking TEAD1-3 Inhibition in Biochemical and Cellular Assays

Use TEAD-IN-11 as a reference inhibitor when establishing or validating TEAD1, TEAD2, or TEAD3 biochemical assays. With isoform-resolved IC₅₀ values of 8.7 nM (TEAD1), 3.4 nM (TEAD2), and 5.6 nM (TEAD3), TEAD-IN-11 provides a quantifiable baseline for comparing novel TEAD inhibitors across three clinically relevant paralogs . In cellular contexts, the MCF-7 reporter assay (IC₅₀ ≤10 nM) and HEK293T target engagement data (93% TEAD1 inhibition, 95% TEAD2 inhibition) enable robust positive control implementation in cell-based Hippo pathway studies .

Washout and Pulse-Chase Designs for Sustained Target Engagement

Employ TEAD-IN-11 in experiments where prolonged TEAD suppression is required after compound removal. As a covalent inhibitor, TEAD-IN-11 forms a stable adduct with TEAD1-3, maintaining target inhibition during washout protocols . This property is particularly valuable for pulse-chase studies examining the temporal dynamics of YAP/TAZ-driven transcription or for assessing the durability of pathway suppression in extended time-course assays where reversible inhibitors like MSC-1254 would require continuous exposure [1].

Anti-Proliferative Benchmarking in NF2-Deficient Mesothelioma Models

Use TEAD-IN-11 as a validated anti-proliferative agent in NCI-H226 and H2052 mesothelioma cell lines, where it demonstrates IC₅₀ values ≤100 nM in viability assays and >75% proliferation inhibition in 7-day studies . These well-characterized activity benchmarks make TEAD-IN-11 suitable as a positive control when screening novel TEAD pathway inhibitors in NF2-deficient or YAP/TAZ-dependent cancer models, and as a reference compound for establishing dose-response relationships in mesothelioma xenograft studies .

Selectivity Profiling Against TEAD4-Excluding and Pan-TEAD Inhibitors

Incorporate TEAD-IN-11 into selectivity panels that compare the functional consequences of TEAD1-3 inhibition versus pan-TEAD (TEAD1-4) suppression. Pan-TEAD inhibitors such as VT107 carry documented kidney toxicity liabilities in preclinical models [1], whereas TEAD1-selective agents like MSC-5046 show no detectable TEAD4 engagement [2]. TEAD-IN-11's TEAD1-3 profile enables researchers to dissect the relative contribution of TEAD4 sparing to cellular phenotype and toxicity readouts, informing the design of next-generation TEAD inhibitors with optimized therapeutic windows .

Application

Selection Property

Validation Focus

TEAD1-3 biochemical & cellular assay benchmarking

Isoform-resolved inhibitory profile

Paralog-specific target engagement confirmation

Washout and pulse-chase TEAD engagement studies

Covalent inhibition mechanism

Sustained target occupancy after compound removal

Anti-proliferative benchmarking in mesothelioma models

NF2-deficient cell model activity

Viability and proliferation endpoint review

Selectivity profiling vs. pan-TEAD and TEAD1-only inhibitors

TEAD1-3 coverage without TEAD4 engagement

Contribution of TEAD4 sparing to cellular phenotype

• [1] Young N, Punkosdy G, Cavanaugh J, et al. Abstract 1646: IK-930, a paralog-selective TEAD inhibitor for treating YAP/TAZ-TEAD dependent cancers. Cancer Res. 2023;83(7_Suppl):1646. View Source
• [2] Carswell E, Heinrich T, Petersson C, et al. Discovery of reversible and covalent TEAD 1 selective inhibitors MSC-1254 and MSC-5046. Bioorg Med Chem Lett. 2024;113:129963. View Source